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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403 Get Quote

Technical Support Center: Pigment Yellow 194
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in minimizing

the migration of Pigment Yellow 194 in polymer applications.

Frequently Asked Questions (FAQs)
Q1: What is Pigment Yellow 194?

Pigment Yellow 194 (PY 194) is a high-performance organic pigment belonging to the

benzimidazolone class.[1][2][3] It is known for its bright, medium yellow shade, good color

strength, and excellent resistance to heat, light, and chemicals.[4][5] Its CAS number is 82199-

12-0.[1][4]

Q2: What are the primary applications of Pigment Yellow 194 in polymers?

Pigment Yellow 194 is widely used in the coloration of various polymers, including:

Polyolefins (Polyethylene - PE, Polypropylene - PP)[5]

Polyvinyl Chloride (PVC)[5]
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Rubber[1]

It is favored in applications requiring high processing temperatures and long-term durability.

Q3: Is Pigment Yellow 194 considered a non-migrating pigment?

Pigment Yellow 194 is generally characterized by its good to excellent migration resistance.[4]

However, like all colorants, its tendency to migrate can be influenced by several factors within a

polymer system. Understanding and controlling these factors is key to minimizing migration.

Q4: What is pigment migration in polymers?

Pigment migration is the movement of a colorant from the polymer matrix to the surface of the

plastic part or into an adjacent material in contact with it. This can manifest as "blooming" (a

frost-like or crystalline deposit on the surface), "crocking" (color rubbing off), or "bleeding"

(discoloration of a contacting material).

Troubleshooting Guide: Minimizing Pigment Yellow
194 Migration
This guide addresses common issues encountered during experiments and provides potential

solutions to minimize the migration of Pigment Yellow 194.

Issue 1: Blooming or surface frosting observed on the
polymer part.

Potential Cause A: Exceeding Pigment Saturation Point

Explanation: Every polymer has a saturation limit for a given pigment. If the concentration

of Pigment Yellow 194 is too high, the excess, unbound pigment particles are more likely

to migrate to the surface.

Troubleshooting Steps:

Reduce Pigment Loading: Systematically decrease the concentration of Pigment
Yellow 194 in your formulation.
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Improve Dispersion: Enhance the dispersion of the pigment to ensure it is evenly

distributed and encapsulated within the polymer matrix. This can be achieved by

optimizing mixing parameters (time, speed, temperature) or using a suitable dispersing

agent.

Use a Masterbatch: Incorporating the pigment via a high-quality masterbatch can

improve its dispersion and reduce the likelihood of using an excessive amount.

Potential Cause B: Incompatibility with Polymer or Additives

Explanation: The chemical nature of the polymer and other additives can influence

pigment solubility and mobility. For instance, certain plasticizers can act as a vehicle for

pigment migration.

Troubleshooting Steps:

Polymer Selection: Evaluate the compatibility of Pigment Yellow 194 with the specific

grade of polymer being used. Amorphous polymers tend to exhibit less migration than

crystalline polymers due to their tighter molecular structure.

Additive Review: Scrutinize all additives in the formulation. If using plasticizers, consider

higher molecular weight or polymeric plasticizers, which are less prone to migration.

Conduct Compatibility Studies: Perform preliminary tests with small batches to assess

the interaction between the pigment and other formulation components.

Issue 2: Color bleeding into an adjacent material.
Potential Cause A: High Processing Temperatures

Explanation: While Pigment Yellow 194 has good heat stability (stable up to 200-240°C),

excessive processing temperatures can increase the mobility of both the pigment and

polymer chains, facilitating migration.[1][4]

Troubleshooting Steps:

Optimize Processing Profile: Lower the processing temperature to the minimum

required for adequate melt flow and part formation.
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Reduce Residence Time: Minimize the time the molten polymer spends at elevated

temperatures in the extruder or molding machine.

Potential Cause B: Presence of Low Molecular Weight Species

Explanation: Plasticizers, lubricants, and other low molecular weight additives can create

pathways for the pigment to move through the polymer matrix and into a contacting

material.

Troubleshooting Steps:

Formulation Adjustment: As with blooming, consider replacing low molecular weight

additives with higher molecular weight alternatives.

Barrier Layers: In multi-layer applications, consider using a clear, unfilled polymer layer

as a functional barrier to prevent pigment migration to the surface.

Data Presentation
The following tables summarize key properties of Pigment Yellow 194 and provide a template

for recording experimental migration test results.

Table 1: General Properties of Pigment Yellow 194

Property Value Reference

Chemical Class Benzimidazolone [1][3]

C.I. Name Pigment Yellow 194 [1]

CAS Number 82199-12-0 [1][4]

Heat Stability Up to 240°C in HDPE [4]

Light Fastness (1-8 Scale) 7 (Full and Tint Tone) [1]

Migration Resistance (1-5

Scale)
Generally Good to Excellent [4]

Table 2: Sample Migration Test Results for Pigment Yellow 194
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Polymer
System

Pigment
Loading
(%)

Plasticize
r Type

Plasticize
r Conc.
(%)

Test
Method

Test
Condition
s

Migration
Rating
(Gray
Scale 1-5)

Flexible

PVC

[Enter

Data]
DOP

[Enter

Data]
DIN 53775

80°C, 24h,

3kg/cm²

[Enter

Result]

Flexible

PVC

[Enter

Data]
Polymeric

[Enter

Data]
DIN 53775

80°C, 24h,

3kg/cm²

[Enter

Result]

LDPE
[Enter

Data]
None N/A

Internal

Method

70°C, 10

days

[Enter

Result]

HDPE
[Enter

Data]
None N/A

Internal

Method

70°C, 10

days

[Enter

Result]

PP
[Enter

Data]
None N/A

Internal

Method

90°C, 5

min

[Enter

Result]

(Note: Users should populate this table with their own experimental data.)

Experimental Protocols
Protocol 1: Determination of Pigment Migration in
Plasticized PVC
Based on DIN 53775

This method assesses the tendency of a pigment to migrate from a colored plasticized PVC

sheet to a white, uncolored plasticized PVC sheet under heat and pressure.

1. Materials and Equipment:

Pigment Yellow 194

PVC resin, plasticizer (e.g., DOP), stabilizer

Titanium dioxide (for white sheet)
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Two-roll mill

Hydraulic press with heated platens

Gray Scale for assessing staining (ISO 105-A03)

Glass plates

2. Procedure:

Preparation of Colored PVC Sheet:

On a two-roll mill, prepare a plasticized PVC compound containing a specified

concentration of Pigment Yellow 194 (e.g., 0.5%).

Sheet out the compound to a uniform thickness (e.g., 1 mm).

Preparation of White PVC Sheet:

Similarly, prepare a white PVC compound containing a specified concentration of titanium

dioxide (e.g., 2%).

Sheet out the compound to the same thickness as the colored sheet.

Migration Test Assembly:

Cut a sample (e.g., 50 mm x 50 mm) from both the colored and white PVC sheets.

Place the colored sample in direct contact with the white sample, ensuring the surfaces

are clean and flat.

Sandwich the paired samples between two clean glass plates.

Test Conditions:

Place the assembly in a hydraulic press.

Apply a pressure of 3 kg/cm ² at a temperature of 80°C for 24 hours.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation:

After the specified time, release the pressure and cool the assembly to room temperature.

Separate the colored and white sheets.

Visually assess the degree of staining on the white PVC sheet using the Gray Scale for

assessing staining. A rating of 5 indicates no migration, while a rating of 1 indicates severe

migration.[6]

Protocol 2: Heat Stability and Potential Migration in
Polyolefins
Based on DIN 12877

This method evaluates the heat stability of a pigment in a polyolefin during injection molding,

which can be an indicator of potential migration at high processing temperatures.

1. Materials and Equipment:

Pigment Yellow 194

Polyolefin resin (e.g., HDPE, PP)

Titanium dioxide

Injection molding machine

Spectrophotometer or colorimeter

2. Procedure:

Compounding:

Prepare a compound of the polyolefin with a specified concentration of Pigment Yellow
194 and titanium dioxide (e.g., 1/3 standard depth with 1% TiO2).

Injection Molding:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.additivesforpolymer.com/organic-pigment-testing/
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/product/b1581403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Set the injection molding machine to a starting temperature (e.g., 220°C).

Mold several standard test plaques.

Increase the temperature in increments (e.g., 20°C) and for each step, allow a dwell time

of 5 minutes before molding new plaques.

Evaluation:

Allow the plaques to cool to room temperature.

Visually and instrumentally (using a spectrophotometer) compare the color of the plaques

molded at higher temperatures to the initial, lowest temperature plaque.

The heat stability is the highest temperature at which no significant color change (e.g.,

ΔE*ab < 3) is observed after the 5-minute dwell time.[7] Significant color change can

indicate pigment degradation, which may increase the likelihood of migration of

degradation byproducts.
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Caption: Key factors influencing pigment migration in polymers.
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Caption: A logical workflow for troubleshooting pigment migration issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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